Cas no 792868-86-1 (Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-)
792868-86-1 structure
Product Name:Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-
CAS No:792868-86-1
MF:C7H8O6S
MW:220.199821472168
CID:556009
Update Time:2024-01-30
Benzenesulfonic acid,3,4-dihydroxy-5-methoxy- Chemical and Physical Properties
Names and Identifiers
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- Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-
- Benzenesulfonic acid, 3,4-dihydroxy-5-methoxy- (9CI)
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- Inchi: 1S/C7H8O6S/c1-13-6-3-4(14(10,11)12)2-5(8)7(6)9/h2-3,8-9H,1H3,(H,10,11,12)
- InChI Key: VOYRVXAYMSDIGH-UHFFFAOYSA-N
- SMILES: C1(S(O)(=O)=O)=CC(OC)=C(O)C(O)=C1
Computed Properties
- Exact Mass: 220.004
- Monoisotopic Mass: 220.004
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 112A^2
Benzenesulfonic acid,3,4-dihydroxy-5-methoxy- Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
792868-86-1 (Benzenesulfonic acid,3,4-dihydroxy-5-methoxy-) Related Products
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